Cas no 119736-16-2 (3-(Benzyloxy)-4-oxo-4h-pyran-2-carboxylic acid)

• Product Name: 3-(Benzyloxy)-4-oxo-4h-pyran-2-carboxylic acid
• CAS No: 119736-16-2
• MF: C₁₃H₁₀O₅
• MW: 246.215504169464
• MDL: MFCD22741607
• CID: 1210063
• PubChem ID: 21792546
• Update Time: 2025-04-20

3-(Benzyloxy)-4-oxo-4h-pyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-2-carboxylic acid, 4-oxo-3-(phenylmethoxy)-
• 3-(benzyloxy)-4-oxo-4H-pyran-2-carboxylic acid
• 4-Oxo-3-[(phenylmethyl)oxy]-4H-pyran-2-carboxylic Acid
• 4-Oxo-3-(phenylmethoxy)-4H-pyran-2-carboxylic acid
• 4-oxo-3-((phenylmethyl)oxy)-4h-pyran-2-carboxylic acid
• AK171248
• 3-benzyloxy-4-oxo-4H-pyran-2-carboxylic acid
• KJSJBKBZMGSIPT-UHFFFAOYSA-N
• FCH2895455
• SY232339
• SCHEMBL3308907
• 4-oxo-3-phenylmethoxypyran-2-carboxylic acid
• AC-28740
• CS-0051716
• AKOS025289751
• AMY12435
• A858085
• MFCD22741607
• BPCA
• 119736-16-2
• P13425
• DA-24987
• 3-(BENZYLOXY)-4-OXOPYRAN-2-CARBOXYLIC ACID
• SCHEMBL86223
• 3-(benzyloxy)-4-oxo-4h-pyran-2-carboxylicacid
• PB39837
• AS-51745
• 3-(Benzyloxy)-4-oxo-4h-pyran-2-carboxylic acid

• MDL： MFCD22741607
• Inchi： 1S/C13H10O5/c14-10-6-7-17-12(13(15)16)11(10)18-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,15,16)
• InChI Key： KJSJBKBZMGSIPT-UHFFFAOYSA-N
• SMILES： O(C1C(C=COC=1C(=O)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 246.05282342g/mol
• Monoisotopic Mass: 246.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8
• XLogP3: 1.5

Experimental Properties

• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 487.5±45.0°C at 760 mmHg
• Solubility: Slightly soluble (1.1 g/l) (25 º C),

3-(Benzyloxy)-4-oxo-4h-pyran-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives